2-bromo-N-cyclopropyl-6-nitroaniline

• Molecular Formula: C9H9BrN2O2
• Molecular Weight: 257.08 g/mol
• IUPAC Name: 2-bromo-N-cyclopropyl-6-nitroaniline
• InChI: InChI=1S/C9H9BrN2O2/c10-7-2-1-3-8(12(13)14)9(7)11-6-4-5-6/h1-3,6,11H,4-5H2
• InChI Key: PQSNJDLPRHVVLH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=C(C=CC=C2Br)[N+](=O)[O-]

Description

2-bromo-N-cyclopropyl-6-nitroaniline is a useful research compound. Its molecular formula is C9H9BrN2O2 and its molecular weight is 257.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-bromo-2-fluoro-3-nitrobenzene (4.1 g, 18.6 mmol) and cyclopropanamine (1.29 mL, 18.6 mmol) in THF (10 mL) was stirred under N2 at 60° C. for 18 h. The reaction mixture was diluted with EtOAc, washed with water, filtered on a pad of Celite™, washed with brine and dried over magnesium sulfate. The solution was concentrated in vacuo. Purification of the residue by flash chromatography on a silica gel column using 30 to 50% gradient of DCM in hexane as eluent gave 2-bromo-N-cyclopropyl-6-nitroaniline: LC-MS (ESI) m/z 259.0 [M+H]+.